ethyl hex-2-enoate
ethyl hex-2-enoate
Ethyl 2-hexenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 2-hexenoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl 2-hexenoate has been primarily detected in urine. Within the cell, ethyl 2-hexenoate is primarily located in the cytoplasm. Ethyl 2-hexenoate exists in all eukaryotes, ranging from yeast to humans. Ethyl 2-hexenoate has a sweet, fruity, and green taste.
Ethyl 2-hexenoate is a fatty acid ethyl ester of 2-hexenoic acid. It has a role as a metabolite. It derives from a 2-hexenoic acid.
Ethyl 2-hexenoate is a fatty acid ethyl ester of 2-hexenoic acid. It has a role as a metabolite. It derives from a 2-hexenoic acid.
Brand Name:
Vulcanchem
CAS No.:
1552-67-6
VCID:
VC0075292
InChI:
InChI=1S/C8H14O2/c1-3-5-6-7-8(9)10-4-2/h6-7H,3-5H2,1-2H3/b7-6+
SMILES:
CCCC=CC(=O)OCC
Molecular Formula:
C8H14O2
Molecular Weight:
142.2 g/mol
ethyl hex-2-enoate
CAS No.: 1552-67-6
Main Products
VCID: VC0075292
Molecular Formula: C8H14O2
Molecular Weight: 142.2 g/mol
| CAS No. | 1552-67-6 |
|---|---|
| Product Name | ethyl hex-2-enoate |
| Molecular Formula | C8H14O2 |
| Molecular Weight | 142.2 g/mol |
| IUPAC Name | ethyl (E)-hex-2-enoate |
| Standard InChI | InChI=1S/C8H14O2/c1-3-5-6-7-8(9)10-4-2/h6-7H,3-5H2,1-2H3/b7-6+ |
| Standard InChIKey | SJRXWMQZUAOMRJ-VOTSOKGWSA-N |
| Isomeric SMILES | CCC/C=C/C(=O)OCC |
| SMILES | CCCC=CC(=O)OCC |
| Canonical SMILES | CCCC=CC(=O)OCC |
| Density | 0.895-0.905 (20º) 0.895-0.905 |
| Physical Description | Clear colourless liquid; fruity aroma Colourless liquid; Fruity, green, pulpy, pineapple, apple aroma |
| Description | Ethyl 2-hexenoate belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl 2-hexenoate is slightly soluble (in water) and an extremely weak basic (essentially neutral) compound (based on its pKa). Ethyl 2-hexenoate has been primarily detected in urine. Within the cell, ethyl 2-hexenoate is primarily located in the cytoplasm. Ethyl 2-hexenoate exists in all eukaryotes, ranging from yeast to humans. Ethyl 2-hexenoate has a sweet, fruity, and green taste. Ethyl 2-hexenoate is a fatty acid ethyl ester of 2-hexenoic acid. It has a role as a metabolite. It derives from a 2-hexenoic acid. |
| Solubility | Practically insoluble to insoluble in water Soluble (in ethanol) Slightly soluble in water; soluble in fats |
| PubChem Compound | 5364778 |
| Last Modified | Nov 11 2021 |
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